Cas no 1155354-10-1 (3-Fluoro-4-hydroxybenzamide)

• Product Name: 3-Fluoro-4-hydroxybenzamide
• CAS No: 1155354-10-1
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• CID: 2876091
• PubChem ID: 22478094
• Update Time: 2025-10-31

3-Fluoro-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-hydroxybenzamide
• Benzamide, 3-fluoro-4-hydroxy-

• Inchi： 1S/C7H6FNO2/c8-5-3-4(7(9)11)1-2-6(5)10/h1-3,10H,(H2,9,11)
• InChI Key： HCKZEGFRTSPINX-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(O)C(F)=C1

Computed Properties

• Exact Mass: 155.03825660g/mol
• Monoisotopic Mass: 155.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-4-hydroxybenzamide

3-Fluoro-4-hydroxybenzamide (CAS No. 1155354-10-1): An Overview of Its Properties and Applications

3-Fluoro-4-hydroxybenzamide (CAS No. 1155354-10-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its fluorine and hydroxyl substituents, exhibits a range of biological activities that make it a valuable candidate for further investigation and development.

The chemical structure of 3-Fluoro-4-hydroxybenzamide consists of a benzene ring with a fluorine atom at the 3-position and a hydroxyl group at the 4-position, attached to an amide functional group. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, such as enhanced solubility and stability, which are crucial for its biological activity and potential therapeutic applications.

In the realm of medicinal chemistry, 3-Fluoro-4-hydroxybenzamide has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation, oxidative stress, and cell signaling. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 3-Fluoro-4-hydroxybenzamide exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 3-Fluoro-4-hydroxybenzamide has also shown potential in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. A notable study published in Cancer Research found that 3-Fluoro-4-hydroxybenzamide selectively targets and kills cancer cells while sparing normal cells, suggesting its potential as an anticancer agent with reduced side effects compared to traditional chemotherapeutics.

The pharmacokinetic properties of 3-Fluoro-4-hydroxybenzamide have also been investigated to assess its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for sustained therapeutic effects. Additionally, its low toxicity profile makes it a safe candidate for further clinical evaluation.

In the context of drug development, the synthesis and optimization of 3-Fluoro-4-hydroxybenzamide-based derivatives have been a focus of recent efforts. Chemists have explored various synthetic routes to improve the yield and purity of this compound, as well as to introduce additional functional groups that could enhance its biological activity or pharmacological properties. For example, the introduction of lipophilic substituents has been shown to improve cellular uptake and target specificity.

The potential applications of 3-Fluoro-4-hydroxybenzamide extend beyond medicinal chemistry into other areas such as materials science and environmental chemistry. Its unique chemical structure makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. Additionally, its biodegradability and low environmental impact make it an attractive candidate for green chemistry applications.

In conclusion, 3-Fluoro-4-hydroxybenzamide (CAS No. 1155354-10-1) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure confers a range of biological activities that make it a valuable lead compound for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, positioning it as an important molecule for future innovation.